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Compound of Interest
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700000)

cat. No.: B15561850

Compound Name:

Comprehensive Safety and Handling Guide:
Poly-L-Glutamic Acid (MW 700000)

This guide provides essential safety protocols, operational procedures, and disposal plans for
the handling of Poly-L-Glutamic acid (MW 700000) in a laboratory setting. Adherence to these
guidelines is crucial for ensuring the safety of researchers, scientists, and drug development
professionals.

Hazard Identification and Classification

Poly-L-Glutamic acid (CAS No: 25513-46-6) is classified as a hazardous substance.[1] The
primary risks associated with this chemical are irritation to the skin, eyes, and respiratory tract.
[1][2] It is essential to handle this material with care, utilizing appropriate personal protective
equipment and engineering controls.

Hazard Summary Table
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Hazard Classification GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A S
irritation.[1][2]

Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation.[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent direct contact and inhalation.

o Eye and Face Protection: Wear tightly fitting safety goggles or chemical safety glasses that
conform to OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[3][4]

o Skin Protection:
o Hand Protection: Wear compatible, chemical-impermeable gloves.[3]

o Body Protection: Use an impervious lab coat or protective clothing to prevent skin contact.

[1]

o Respiratory Protection: In case of insufficient ventilation or when dust formation is likely, use
a suitable respirator.[5] A NIOSH/MSHA or European Standard EN 149 approved respirator
is recommended if exposure limits are exceeded or irritation is experienced.[6]

Operational Plan: Safe Handling and Storage
Engineering Controls:
e Always handle Poly-L-Glutamic acid in a well-ventilated area.[1][3]

o Use local exhaust ventilation or a chemical fume hood to minimize the generation and
accumulation of dust.[6]

e Ensure that an eye-wash station and safety shower are readily accessible.[1]
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Handling Procedures:

Read the Safety Data Sheet (SDS) thoroughly before beginning any work.

Avoid breathing dust, fumes, or spray.[1][5]

Prevent all contact with skin and eyes.[3][5]

Weigh and handle the solid material in a manner that minimizes dust generation.

Wash hands thoroughly after handling the material.[1]

Do not eat, drink, or smoke in the work area.[2][5]

Storage Procedures:

Store in a cool, dry, and well-ventilated area.[3]

Keep the container tightly sealed to prevent moisture absorption and contamination.[1]

Store away from strong oxidizing agents and incompatible materials.[4][5]

Protect from direct sunlight.[1]

Emergency and Spill Management
Accidental Release Measures:

o Evacuation: Evacuate personnel to a safe area.

» Ventilation: Ensure adequate ventilation in the spill area.

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
product to enter drains.[1]

e Cleanup:

o Wear full personal protective equipment as described in Section 2.
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o Carefully sweep or vacuum up the spilled material.[6]
o Place the collected material into a dry, clean, and properly labeled container for disposal.
o Avoid actions that could raise dust.
o Wash the spill site thoroughly after the material has been collected.
First Aid Measures:

 If Inhaled: Move the person to fresh air. If breathing is difficult, provide respiratory support
and seek medical attention.[1][5]

¢ In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing and wash it before reuse. If skin irritation persists, consult a
physician.[1]

 In Case of Eye Contact: Immediately flush eyes with large amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present
and easy to do. Seek immediate medical attention.[1]

« |If Swallowed: Wash out the mouth with water. Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Call a physician.[1][5]

Disposal Plan

Dispose of waste material and empty containers in accordance with all applicable local, state,
and federal regulations.

Step-by-Step Disposal Protocol:

o Waste Collection: Collect waste Poly-L-Glutamic acid and any contaminated materials (e.g.,
gloves, weighing paper) in a designated, compatible, and clearly labeled hazardous waste
container.[7]

» Container Management: Keep the waste container tightly closed when not in use.
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» Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office or a
licensed chemical waste disposal contractor to arrange for pickup.[7]

e Do Not Sewer: Do not dispose of this material down the drain or into sewer systems.[7]

Safe Handling Workflow

The following diagram outlines the procedural workflow for safely handling Poly-L-Glutamic

acid from receipt to disposal.
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Safe Handling Workflow for Poly-L-Glutamic Acid
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Caption: Procedural workflow for handling Poly-L-Glutamic acid safely.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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